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Compound of Interest

Compound Name: Arg-Flipper 34

Cat. No.: B12373263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of flipper-based molecular

probes, a revolutionary class of fluorescent sensors designed to measure membrane tension

and lipid organization in living cells. This document details their mechanism of action,

summarizes key quantitative data, provides detailed experimental protocols, and explores their

application in studying cellular signaling pathways.

Core Principles of Flipper-Based Probes
Flipper probes are mechanosensitive fluorophores that report on the physical properties of their

microenvironment within a lipid bilayer. Their fundamental structure consists of two twisted

dithienothiophene units. The fluorescence properties of these probes, particularly their

fluorescence lifetime, are highly sensitive to the lateral pressure and lipid packing of the

membrane.

The underlying mechanism of action relies on the planarization of the probe's structure. In a

fluid, disordered membrane, the two dithienothiophene "flippers" are in a twisted conformation.

As membrane tension increases or the lipid environment becomes more ordered, the lateral

pressure exerted by the lipid acyl chains forces the probe into a more planar conformation. This

planarization extends the π-electron conjugation, leading to a red-shift in the excitation and

emission spectra and, most notably, a significant increase in the fluorescence lifetime. This

change in fluorescence lifetime is the primary readout for quantifying membrane tension.
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Quantitative Data of Flipper Probes
The following tables summarize the key quantitative photophysical and operational parameters

of the most commonly used flipper-based probes.

Table 1: Photophysical Properties of Flipper Probes

Probe
Target
Organelle

Excitatio
n Max
(λabs)

Emission
Max (λfl)

Extinctio
n
Coefficie
nt (εmax)

Fluoresce
nce
Lifetime
(τ) Range

Quantum
Yield (QY)

Flipper-

TR®

Plasma

Membrane
~480 nm ~600 nm

1.66 x 10⁴

M⁻¹cm⁻¹

(in DMSO)

[1][2]

2.8 - 7.0

ns[1][2]

30% (in

AcOEt)[1]

ER Flipper-

TR®

Endoplasm

ic

Reticulum

~480 nm ~600 nm

1.66 x 10⁴

M⁻¹cm⁻¹

(in DMSO)

2.8 - 7.0 ns

(average

~3.5 ns in

HeLa cells)

30% (in

AcOEt)

Mito

Flipper-

TR®

Mitochondr

ia
~480 nm ~600 nm

1.66 x 10⁴

M⁻¹cm⁻¹

(in DMSO)

2.8 - 7.0 ns

(average

~3.2 ns in

HeLa cells)

30% (in

AcOEt)

Lyso

Flipper-

TR®

Lysosomes ~480 nm ~600 nm

Not

explicitly

stated

2.8 - 7.0 ns

(average

4.4 - 5.1 ns

in various

cell lines)

Not

explicitly

stated

Table 2: Fluorescence Lifetime of Flipper Probes in Different Membrane Environments
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Probe
Membrane
Environment

Cell Type
Average
Fluorescence
Lifetime (τ₁)

Reference

Flipper-TR®

Liquid-disordered

(Ld) phase

(DOPC GUVs)

- 3.75 ± 0.08 ns

Flipper-TR®

Liquid-ordered

(Lo) phase

(DOPC:Choleste

rol GUVs)

- 5.31 ± 0.12 ns

Flipper-TR®

Solid-ordered

(So) phase

(SM:Cholesterol

GUVs)

- 6.39 ± 0.09 ns

Flipper-TR®
Plasma

Membrane
HeLa ~4.5 ns

Flipper-TR®
Plasma

Membrane
MDCK ~5.0 - 5.7 ns

ER Flipper-TR®
Endoplasmic

Reticulum
HeLa ~3.5 ns

Mito Flipper-TR® Mitochondria HeLa ~3.2 ns

Mito Flipper-TR® Mitochondria COS7 ~3.3 ns

Lyso Flipper-

TR®
Lysosomes HeLa ~3.7 ns

Lyso Flipper-

TR®
Lysosomes COS7 ~3.9 ns

Lyso Flipper-

TR®
Lysosomes

HPDE, KP4,

A431, 293T,

MDA

4.4 - 5.1 ns
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Signaling Pathways and Experimental Workflows
Flipper probes are powerful tools to investigate signaling pathways that involve changes in

membrane biophysics. Below are diagrams of key pathways and experimental workflows.
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Caption: TORC2 signaling pathway and its regulation of plasma membrane tension.
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Caption: Flipper probes in the investigation of the secretory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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